Cas no 296273-91-1 (N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide)

• Product Name: N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide
• CAS No: 296273-91-1
• MF: C₁₃H₁₁BrN₂O₄S
• MW: 371.206441164017
• MDL: MFCD00577558
• CID: 3109615
• PubChem ID: 4405150
• Update Time: 2025-06-18

N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide
• SR-01000025178-1
• Z45620146
• CS-0279703
• H33788
• SR-01000025178
• N-(4-bromophenyl)-4-methyl-3-nitrobenzene-1-sulfonamide
• MFCD00577558
• 296273-91-1
• benzenesulfonamide, N-(4-bromophenyl)-4-methyl-3-nitro-
• ALBB-023029
• LS-07153
• AKOS001022184

• MDL： MFCD00577558
• Inchi： 1S/C13H11BrN2O4S/c1-9-2-7-12(8-13(9)16(17)18)21(19,20)15-11-5-3-10(14)4-6-11/h2-8,15H,1H3
• InChI Key： CXRVMLNAXRUBOP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NS(C1C=CC(C)=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 369.96229Da
• Monoisotopic Mass: 369.96229Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 100Ų

Additional information on N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide

Professional Introduction to N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide (CAS No. 296273-91-1)

N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide (CAS No. 296273-91-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex aromatic structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural attributes make it a subject of interest for researchers exploring novel therapeutic agents and chemical modifications.

The compound's structure consists of a benzenesulfonamide core, which is functionalized with a bromine substituent at the para position relative to the sulfonamide group, a methyl group at the ortho position to the nitro group, and a nitro group at the meta position. This specific arrangement of functional groups imparts unique reactivity and potential biological activity, making it a versatile building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties, and modifications to their structure can lead to compounds with enhanced efficacy and reduced side effects. The presence of both bromine and nitro groups in N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide provides multiple sites for further chemical manipulation, allowing researchers to tailor its properties for specific applications.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of targeted drug candidates. The aromatic ring system offers opportunities for interactions with biological targets such as enzymes and receptors, while the sulfonamide moiety can serve as a pharmacophore. Researchers have leveraged these characteristics to develop compounds with promising activity against various diseases. For instance, studies have indicated that sulfonamide derivatives can modulate pathways involved in cancer progression and neurodegenerative disorders.

The bromine substituent at the para position is particularly noteworthy, as it can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl groups into molecular frameworks, enabling the creation of more complex structures. Similarly, the methyl group at the ortho position can influence electronic properties and steric interactions within the molecule, further enhancing its utility as a synthetic intermediate.

The nitro group at the meta position adds another layer of reactivity, allowing for reduction to an amine or diazotization followed by coupling reactions. These transformations are fundamental in organic synthesis and have been employed to generate diverse libraries of compounds for drug discovery. The combination of these functional groups makes N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide a powerful tool for medicinal chemists seeking to explore novel chemical spaces.

In academic research, this compound has been utilized in various contexts, including mechanism-based drug design and structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can gain insights into how different functional groups contribute to biological activity. Such studies are crucial for optimizing drug candidates and understanding their mode of action at the molecular level.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Several companies have incorporated it into their research pipelines as part of efforts to develop new treatments for unmet medical needs. The versatility of N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide allows it to be adapted for multiple therapeutic areas, including oncology, immunology, and central nervous system disorders.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzenesulfonyl chlorides or carboxylic acids followed by condensation with appropriate amine derivatives. Advances in synthetic methodologies have enabled more efficient production processes, making it more accessible for large-scale applications.

The safety profile of N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide is an important consideration in its handling and application. While it is not classified as hazardous under standard conditions, appropriate laboratory practices should be followed when working with this compound. This includes using personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and adhering to good laboratory practices (GLP).

In conclusion, N-(4-Bromophenyl)-4-methyl-3-nitrobenzenesulfonamide (CAS No. 296273-91-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration as a building block for novel bioactive molecules. As research continues to uncover new applications for sulfonamide derivatives, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.